- An Improved Route for the Synthesis of Guanine Quadruplex Ligand Phen-DC3, Synlett, 2018, 29(10), 1362-1366
Cas no 37181-39-8 ()
structure
37181-39-8
CO3F3S-
149.069
4523182
Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: 1,2-Dichloroethane
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: 1,2-Dichloroethane ; rt → reflux; overnight, reflux
Reference
- Highly Efficient G-Quadruplex Recognition by Bisquinolinium Compounds, Journal of the American Chemical Society, 2007, 129(7), 1856-1857
Synthetic Circuit 3
Reaction Conditions
1.1 Solvents: Benzene ; rt → 0 °C; 15 min, 0 °C; 0 °C → rt
Reference
Protection of alcohols using 2-benzyloxy-1-methylpyridinium trifluoromethanesulfonate: methyl (R)-(-)-3-benzyloxy-2-methyl propanoate
,
Organic Syntheses,
2007,
84,
295-305
Synthetic Circuit 4
Reaction Conditions
1.1 Solvents: Toluene ; 0 °C; 0 °C → rt; 40 min, rt
Reference
Mix-and-Heat Benzylation of Alcohols Using a Bench-Stable Pyridinium Salt
,
Journal of Organic Chemistry,
2006,
71(10),
3923-3927
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: 18-Crown-6 Solvents: Toluene ; rt → reflux
2.1 Solvents: Toluene ; 15 min, 0 °C; 0 °C → rt; 1 h, rt
2.1 Solvents: Toluene ; 15 min, 0 °C; 0 °C → rt; 1 h, rt
Reference
Visible Light-Induced Deoxygenation and Allylation/Vinylation of Pyridyl Ethers
,
Organic Letters,
2022,
24(40),
7309-7314
Synthetic Circuit 6
Reaction Conditions
Reference
Influence of Substituents and Functional Groups on the Surface Composition of Ionic Liquids
,
Chemistry - A European Journal,
2014,
20(14),
3954-3965
Synthetic Circuit 7
Reaction Conditions
1.1 8 min, 120 °C
1.2 10 min, 120 °C
1.2 10 min, 120 °C
Reference
Synthesis of imidazolium and pyridinium-based ionic liquids and application of 1-alkyl-3-methylimidazolium salts as pre-catalysts for the benzoin condensation using solvent-free and microwave activation
,
Tetrahedron,
2010,
66(6),
1352-1356
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Lithium bis(trifluoromethanesulfonyl)imide Solvents: Water
2.1 -
2.1 -
Reference
Influence of Substituents and Functional Groups on the Surface Composition of Ionic Liquids
,
Chemistry - A European Journal,
2014,
20(14),
3954-3965
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Tris(pentafluorophenyl)borane Solvents: Acetonitrile-d3 ; 90 min, rt
Reference
Diiminium Nucleophile Adducts Are Stable and Convenient Strong Lewis Acids
,
Chemistry - A European Journal,
2023,
29(58),
Raw materials
- Benzyl alcohol
- Tetrabutylammonium bromide
- 1-Bromooctane
- 1H-imidazole, 1,2-dimethyl-
- Potassium trifluoromethanesulfonate
- Methyl trifluoromethanesulfonate
- Trifluoromethanesulfonate lithium
- 2-(Benzyloxy)pyridine
- 1H-Imidazolium, 1,2-dimethyl-3-octyl-, bromide
- Triethylsilane
- 1,10-Phenanthroline-2,9-dicarboxamide, N2,N9-di-3-quinolinyl-
Preparation Products
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37181-39-8 () Related Products
- 1493-13-6(Trifluoromethanesulfonic acid)
- 2926-27-4(Potassium trifluoromethanesulfonate)
- 52093-30-8(Yttrium(III) trifluoromethanesulfonate)
- 40856-07-3(Difluoromethanesulphonic acid)
- 34629-25-9(Yttrium(III) trifluoromethanesulfonate hydrate)
- 38542-94-8(Methanesulfonic acid,1,1,1-trifluoro-, ammonium salt (1:1))
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